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The pyrrolidine ring is a privileged scaffold in medicinal chemistry and asymmetric catalysis,

appearing in numerous natural products, pharmaceuticals, and chiral auxiliaries.[1][2] Its rigid,
five-membered structure provides a well-defined three-dimensional orientation for substituents,
making it an ideal building block for designing molecules with high specificity and potency.[3][4]
The introduction of a thiol (-SH) group into this chiral framework further enhances its utility.
Thiol-containing pyrrolidines are key intermediates in the synthesis of various biologically active
compounds, including carbapenem antibiotics, and can act as powerful ligands in metal-
catalyzed reactions or as versatile organocatalysts.[5][6]

This guide provides an in-depth exploration of established, field-proven methods for introducing
a thiol group into a chiral pyrrolidine ring. We will move beyond simple procedural lists to
explain the underlying chemical principles, the rationale behind experimental choices, and the
stereochemical outcomes of each transformation. The protocols described herein are designed
to be robust and reproducible, providing a solid foundation for researchers in organic synthesis
and drug development.
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Method 1: Stereospecific Nucleophilic Substitution
(S-N-2)

The S-N-2 reaction is a cornerstone of stereospecific synthesis. Its power lies in the predictable
inversion of configuration at the reacting stereocenter. This method is particularly effective
when starting from a readily available chiral precursor, such as an amino acid, where a
hydroxyl or amino group can be converted into a suitable leaving group.

Principle of the Method

The strategy involves a two-step sequence:

 Activation: A functional group on the chiral pyrrolidine precursor (often derived from a chiral
pool starting material like an amino acid) is converted into a good leaving group (e.g.,
bromide, mesylate, tosylate).

o Displacement: A sulfur-based nucleophile, typically a protected thiol equivalent like
potassium thiobenzoate or potassium thioacetate, displaces the leaving group via an S-N-2
mechanism. This reaction proceeds with a complete inversion of stereochemistry at the
carbon center.

o Deprotection: The protecting group on the sulfur is removed in a final step to unveil the free
thiol.

The choice of the sulfur nucleophile and its protecting group is critical. An S-benzoyl or S-acetyl
group is often preferred over an S-benzyl group, as it can be cleaved under milder conditions,
avoiding harsh and potentially hazardous procedures like the Birch reduction.[7]

Application Protocol: Synthesis of (R)-4-
Mercaptopyrrolidine-2-thione from L-Aspartic Acid

This protocol details a practical route to a key intermediate for carbapenem antibiotics, starting
from the inexpensive chiral pool amino acid, L-aspartic acid.[7][8] The key steps involve
converting the amino group into a bromide leaving group, followed by S-N-2 displacement with
a thiobenzoate salt.

Experimental Workflow
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Caption: Workflow for thiol introduction via S-N-2 substitution.

Step-by-Step Protocol
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» Preparation of (S)-Bromide (4) from L-Aspartic Acid B-methyl ester hydrochloride (3): The
starting material, L-aspartic acid, is first converted to its B-methyl ester hydrochloride.
Following established procedures, this compound undergoes diazotization in the presence of
potassium bromide to yield the chiral (S)-bromide with retention of configuration.[9]

e S-N-2 Displacement with Potassium Thiobenzoate:

[e]

In a round-bottom flask under a nitrogen atmosphere, dissolve the (S)-bromide
intermediate (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).

o Add potassium thiobenzoate (1.1 - 1.5 eq).

o Stir the reaction mixture at room temperature until TLC or LC-MS analysis indicates
complete consumption of the starting bromide.

o Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

o Wash the combined organic layers with water and brine, dry over anhydrous magnesium
sulfate, and concentrate under reduced pressure.

o Purify the resulting crude (R)-benzoylthio derivative (5) by column chromatography. This
S-N-2 reaction proceeds with complete inversion of configuration.[7][8]

e Conversion to (R)-4-Mercaptopyrrolidine-2-thione (1): The (R)-benzoylthio derivative
undergoes a series of transformations including amination and cyclization to form the
pyrrolidine-2-thione ring structure (10).[7]

» Deprotection of the S-Benzoyl Group:

o Under a nitrogen atmosphere, add the S-benzoyl protected pyrrolidine-2-thione (10) (1.0
eq) to a solution of sodium methoxide in methanol (1.0 eq of 28% NaOMe in MeOH) at O-
10 °C.

o Stir the mixture for 30 minutes.

o Quench the reaction by adding 1M aqueous HCI.
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o Extract the mixture with ethyl acetate, wash with water, dry over anhydrous magnesium
sulfate, and evaporate the solvent to yield the final (R)-4-mercaptopyrrolidine-2-thione (1).

[7]

Data Summary

. Stereochem
Key Typical .
Step Solvent ] ical Reference
Reagents Yield
Outcome
o NaNO:, KBr, o ]
Bromination HB Water Quantitative Retention [9]
r
Thiobenzoyla  Potassium i
) ) DMF ~75% Inversion [7]
tion Thiobenzoate
Deprotection NaOMe Methanol ~85% N/A [7]

Method 2: Mitsunobu Reaction for Stereochemical
Inversion

The Mitsunobu reaction is a powerful and reliable method for converting a primary or
secondary alcohol into a wide range of functional groups, including thioesters, with clean
inversion of stereochemistry.[10][11] This makes it exceptionally useful for introducing a thiol
group at a specific stereocenter, particularly when starting with a chiral hydroxypyrrolidine
derivative.

Principle of the Method

The reaction involves the activation of a hydroxyl group by a combination of a phosphine
(typically triphenylphosphine, PPhs) and an azodicarboxylate (e.g., diethyl azodicarboxylate
(DEAD) or diisopropyl azodicarboxylate (DIAD)).[12] The alcohol is converted in situ into an
alkoxyphosphonium salt, which is an excellent leaving group. A suitable acidic pronucleophile,
in this case, thioacetic acid (pKa = 3.4), then displaces the activated oxygen via an S-N-2
pathway, resulting in the formation of a thioacetate with inverted stereochemistry.[11][13]
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Application Protocol: Synthesis of trans-3-
Mercaptoproline from cis-3-Hydroxyproline Derivative

This protocol is based on a stereoselective route for preparing derivatives of trans-3-
mercaptoproline, which are valuable for peptide synthesis, starting from a cis-3-hydroxyproline
precursor.[13]

Experimental Workflow
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Caption: General workflow for the Mitsunobu thiolation reaction.

Step-by-Step Protocol

» Reaction Setup:
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o In a flame-dried, round-bottom flask under a nitrogen atmosphere, dissolve the cis-3-
hydroxyproline derivative (1.0 eq), triphenylphosphine (1.5 eq), and thioacetic acid (1.5 eq)
in anhydrous tetrahydrofuran (THF).

o Cool the solution to 0 °C in an ice bath.

e Mitsunobu Reaction:

o Slowly add diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise to the cooled, stirred
solution. The order of addition is crucial for success.[14]

o Allow the reaction to warm to room temperature and stir for 6-12 hours, or until TLC/LC-
MS analysis shows the disappearance of the starting alcohol. The formation of a white
precipitate (triphenylphosphine oxide) is often an indicator of reaction progress.[14]

o Workup and Purification:
o Concentrate the reaction mixture under reduced pressure.

o Dilute the residue with diethyl ether or ethyl acetate and filter to remove the bulk of the
triphenylphosphine oxide byproduct.

o Wash the filtrate successively with saturated aqueous NaHCOs solution (to remove excess
thioacetic acid), water, and brine.

o Dry the organic layer over anhydrous Na2SOa, filter, and concentrate.

o Purify the crude product by silica gel column chromatography to obtain the pure trans-3-
thioacetate proline derivative.[13]

e Thiolacetate Hydrolysis:

o The resulting thioacetate can be hydrolyzed to the free thiol using standard basic
conditions (e.g., NaOH in methanol) or acidic conditions, followed by neutralization.

Data Summary
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. Stereochem
Key Typical .
Step Solvent ] ical Reference
Reagents Yield
Outcome
_ PPhs, DIAD,
Mitsunobu _ _ Clean
o Thioacetic THF ~77% ) [13]
Thiolation ) Inversion
Acid
Thiolacetate )
NaOH or HCI  MeOH/H20 High N/A [13]

Hydrolysis

Method 3: Ring-Opening of Chiral Pyrrolidine
Epoxides

The high ring strain of epoxides makes them susceptible to ring-opening by a variety of
nucleophiles, including sulfur-based reagents.[15] This reaction provides a direct route to (3-
hydroxy thiol derivatives. The stereochemistry of the product is dictated by the S-N-2 nature of
the attack, which results in anti-dihydroxylation.

Principle of the Method

A chiral pyrrolidine bearing an epoxide functional group can be reacted with a sulfur
nucleophile, such as sodium hydrosulfide (NaSH) or thiourea followed by hydrolysis. The
nucleophile attacks one of the electrophilic carbons of the epoxide, leading to the opening of
the three-membered ring. This attack occurs from the face opposite the C-O bond (anti-attack),
resulting in a trans relationship between the newly formed hydroxyl and thiol groups.[15][16]

Conceptual Protocol: Thiolysis of a Pyrrolidine Epoxide

The synthesis of a suitable chiral pyrrolidine epoxide is the prerequisite for this method. Once
obtained, the ring-opening can be performed as follows.

Experimental Workflow
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Caption: Ring-opening of a pyrrolidine epoxide with a sulfur nucleophile.
General Protocol Steps

e Reaction Setup: Dissolve the chiral pyrrolidine epoxide (1.0 eq) in a suitable solvent such as
ethanol or a THF/water mixture.

» Nucleophilic Addition: Add the sulfur nucleophile (e.g., a freshly prepared aqueous solution of
sodium hydrosulfide, NaSH, 1.5-2.0 eq) to the solution at room temperature.

e Reaction Monitoring: Stir the reaction and monitor its progress by TLC or LC-MS. Gentle
heating may be required for less reactive epoxides.

o Workup: Upon completion, carefully neutralize the reaction mixture with a mild acid (e.g.,
NHa4Cl solution). Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

 Purification: Wash the organic layer, dry it, and concentrate it. Purify the resulting 3-hydroxy
thiol by column chromatography.
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The regioselectivity of the attack (at the more or less substituted carbon of the epoxide)
depends on the reaction conditions. Under basic or neutral conditions with a strong nucleophile
like SH™, the attack typically occurs at the less sterically hindered carbon atom.[17]

Conclusion

The introduction of a thiol group into a chiral pyrrolidine ring can be achieved through several
robust and stereocontrolled methods. The choice of strategy depends largely on the available
starting material and the desired stereochemical outcome.

e S-N-2 substitution on activated precursors derived from the chiral pool is a highly effective
method that guarantees stereochemical inversion.

o The Mitsunobu reaction offers a reliable alternative for inverting the stereochemistry of
existing hydroxypyrrolidine stereocenters while introducing the thiol group.

» The ring-opening of epoxides provides a direct pathway to 3-hydroxy thiols with a defined
trans stereochemical relationship.

By understanding the principles and practical considerations outlined in this guide, researchers
can confidently select and execute the most appropriate synthetic route for their target thiol-
functionalized pyrrolidine.

References

e Seki, M., & Shimizu, T. (2001). Facile Synthesis of (R)-4-Mercaptopyrrolidine-2-thione from
L-Aspartic Acid. Bioscience, Biotechnology, and Biochemistry, 65(4), 973-976. [Link][7]

e Seki, M., Yamanaka, T., & Kondo, K. (2000). Practical synthesis of (R)-4-
mercaptopyrrolidine-2-thione from L-aspartic acid. Preparation of a novel orally active 1-
beta-methylcarbapenem, TA-949. The Journal of Organic Chemistry, 65(2), 517-522. [Link][5]

e Seki, M., Yamanaka, T., & Kondo, K. (2000). Practical Synthesis of (R)-4-
Mercaptopyrrolidine-2-thione from I-Aspartic Acid. Preparation of a Novel Orally Active 1-3-
Methylcarbapenem, TA-949. The Journal of Organic Chemistry, 65(2), 517-522. [Link][9]

© 2026 BenchChem. All rights reserved. 11/16 Tech Support


https://www.youtube.com/watch?v=VVkMyzZdstc
https://www.jstage.jst.go.jp/article/bbb/65/4/65_4_973/_article
https://www.tandfonline.com/doi/pdf/10.1271/bbb.65.973
https://pubmed.ncbi.nlm.nih.gov/10813966/
https://pubmed.ncbi.nlm.nih.gov/10813966/
https://pubs.acs.org/doi/10.1021/jo991461%2B
https://pubs.acs.org/doi/10.1021/jo991461%2B
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Seki, M., & Shimizu, T. (2001). Facile synthesis of (R)-4-mercaptopyrrolidine-2-thione from L-
aspartic acid. Bioscience, Biotechnology, and Biochemistry, 65(4), 973-976. [Link][8]

Laohapaisan, A., Roy, A. R., & Nagib, D. A. (2022). Chiral pyrrolidines via an enantioselective
Hofmann-Loffler-Freytag reaction. Chem, 8(10), 2689-2691. [Link][1]

Maison, W. (2019). Pyrrolidines as Chiral Auxiliaries. In Topics in Heterocyclic Chemistry.
Springer. [Link][3]

Seki, M. (n.d.). Process for preparing 4-mercaptopyrrolidine compound. European Patent
Office. [18]

Kozma, E., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-
Containing Drugs and Their Precursors. International Journal of Molecular Sciences, 25(1),
11158. [Link][2]

Wikipedia contributors. (n.d.). Pinner reaction. Wikipedia. [Link][19]

Ahmad, S., et al. (2018). Recent trends in ring opening of epoxides with sulfur nucleophiles.
Molecular Diversity, 22(1), 191-205. [Link][20]

Organic Synthesis. (n.d.). Mitsunobu reaction. [Link][14]

Wikipedia contributors. (n.d.). Mitsunobu reaction. Wikipedia. [Link][10]
Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. [Link][11]

J&K Scientific. (n.d.). Pinner Reaction. [Link][21]

Batool, M., et al. (2021). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural
Products: A Review. Current Organic Synthesis, 18(1), 2-20. [Link][12]

Wang, D., et al. (2020). The synthesis and applications of chiral pyrrolidine functionalized
metal—organic frameworks and covalent-organic frameworks. Inorganic Chemistry Frontiers,
7(14), 2686-2703. [Link][6]

Pandey, G., & Kumar, A. (2014). Recent advances in the synthesis of naturally occurring
pyrrolidines, pyrrolizidines and indolizidine alkaloids using proline as a unigue chiral synthon.

© 2026 BenchChem. All rights reserved. 12 /16 Tech Support


https://pubmed.ncbi.nlm.nih.gov/11388485/
https://pubmed.ncbi.nlm.nih.gov/11388485/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9582156/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11785401/
https://link.springer.com/chapter/10.1007/7081_2019_34
https://scispace.com/papers/pyrrolidines-as-chiral-auxiliaries-4itk4vdihl
https://data.epo.org/publication-server/rest/v1.2/patents/EP0713866NWA1/document.pdf
https://www.mdpi.com/1422-0067/25/1/11158
https://www.mdpi.com/1422-0067/25/20/11158
https://en.wikipedia.org/wiki/Pinner_reaction
https://en.wikipedia.org/wiki/Pinner_reaction
https://pubmed.ncbi.nlm.nih.gov/29138964/
https://pubmed.ncbi.nlm.nih.gov/29138964/
https://www.organic-synthesis.org/root-collection/reaction-name-reactions/m/mitsunobu-reaction
https://organic-synthesis.com/mitsunobu-reaction/
https://en.wikipedia.org/wiki/Mitsunobu_reaction
https://en.wikipedia.org/wiki/Mitsunobu_reaction
https://www.organic-chemistry.org/namedreactions/mitsunobu-reaction.shtm
https://www.organic-chemistry.org/namedreactions/mitsunobu-reaction.shtm
https://jk-scientific.com/en/pinner-reaction-12
https://www.jk-sci.com/blogs/name-reaction/pinner-reaction
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8754877/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9609662/
https://pubs.rsc.org/en/content/articlelanding/2020/qi/d0qi00465a
https://pubs.rsc.org/en/content/articlelanding/2020/qi/c9qi01103j
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

RSC Advances, 4(100), 56950-56983. [Link][4]

e Lee, S. E., etal. (2019). Mitsunobu Reaction Using Basic Amines as Pronucleophiles.
Organic Letters, 21(19), 7845-7849. [Link][22]

e Ashenhurst, J. (n.d.). Epoxides Ring-Opening Reactions. Chemistry Steps. [Link][15]

o Khan Academy. (n.d.). Ring-opening reactions of epoxides: Strong nucleophiles. [Link][16]
e Organic Chemistry Portal. (n.d.). Pinner Reaction. [Link][23]

e Chad's Prep. (2021, January 30). 13.6 Ring Opening of Epoxides. YouTube. [Link][17]

o Kolodziej, S. A., & Marshall, G. R. (1996). Stereoselective syntheses of 3-mercaptoproline
derivatives protected for solid phase peptide synthesis. International Journal of Peptide and
Protein Research, 48(3), 274-280. [Link][13]

e Vitale, R., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel
Biologically Active Compounds. Molecules, 26(15), 4479. [Link][24]

e Beil, S., & Brase, S. (2013). A Lewis acid-promoted Pinner reaction. Beilstein Journal of
Organic Chemistry, 9, 1547-1554. [Link][25]

o Chemistry - The Mystery of Molecules. (2019, November 18). Pinner Reaction: Nitrile to
amidine, ester, ortho-ester & thio-ester via Pinner salt as intermediate. YouTube. [Link][26]

e Wu, J., etal. (2011). Synthesis of “Porphyrin-Linker-Thiol” Molecules with Diverse Linkers for
Studies of Molecular-Based Information Storage. The Journal of Organic Chemistry, 76(17),
7056-7064. [Link][27]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 13/16 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2014/ra/c4ra09325a
https://pubs.rsc.org/en/content/articlelanding/2014/ra/c3ra44193h
https://pubs.acs.org/doi/10.1021/acs.orglett.9b02868
https://pubs.acs.org/doi/10.1021/acs.joc.7b00622
https://www.chemistrysteps.com/epoxides-ring-opening-reactions/
https://www.chemistrysteps.com/ring-opening-reactions-of-epoxides/
https://www.khanacademy.org/science/organic-chemistry/ethers-epoxides-sulfides/opening-ring-epoxides/v/ring-opening-of-epoxides-strong-nucleophiles
https://www.khanacademy.org/science/organic-chemistry/alcohols-ethers-epoxides-sulfides/ring-opening-reactions-epoxides/v/ring-opening-reactions-of-epoxides-strong-nucleophiles
https://www.organic-chemistry.org/namedreactions/pinner-reaction.shtm
https://www.organic-chemistry.org/namedreactions/pinner-reaction.shtm
https://www.youtube.com/watch?v=Fj7n0aBqfng
https://www.youtube.com/watch?v=VVkMyzZdstc
https://pubmed.ncbi.nlm.nih.gov/8897095/
https://pubmed.ncbi.nlm.nih.gov/8897095/
https://www.mdpi.com/1420-3049/26/15/4479
https://pmc.ncbi.nlm.nih.gov/articles/PMC8352847/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3749321/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3740506/
https://www.youtube.com/watch?v=XkRoEWBam-E
https://m.youtube.com/watch?v=XkRoEWBam-E
https://pubs.acs.org/doi/10.1021/jo201042q
http://polymer.chem.cmu.edu/~kmatweb/2000/October_00/JOC/Gryko.pdf
https://www.benchchem.com/product/b566795?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Chiral pyrrolidines via an enantioselective Hofmann-Lo6ffler-Freytag reaction - PMC
[pmc.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]
3. Pyrrolidines as Chiral Auxiliaries (2019) | Wolfgang Maison | 4 Citations [scispace.com]

4. Recent advances in the synthesis of naturally occurring pyrrolidines, pyrrolizidines and
indolizidine alkaloids using proline as a unique chiral synthon - RSC Advances (RSC
Publishing) [pubs.rsc.org]

5. Practical synthesis of (R)-4-mercaptopyrrolidine-2-thione from L-aspartic acid. Preparation
of a novel orally active 1-beta-methylcarbapenem, TA-949 - PubMed
[pubmed.ncbi.nim.nih.gov]

6. The synthesis and applications of chiral pyrrolidine functionalized metal-organic
frameworks and covalent-organic frameworks - Inorganic Chemistry Frontiers (RSC
Publishing) [pubs.rsc.org]

7. tandfonline.com [tandfonline.com]

8. Facile synthesis of (R)-4-mercaptopyrrolidine-2-thione from L-aspartic acid - PubMed
[pubmed.ncbi.nim.nih.gov]

9. pubs.acs.org [pubs.acs.org]
10. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
11. Mitsunobu Reaction [organic-chemistry.org]

12. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review -
PMC [pmc.ncbi.nlm.nih.gov]

13. Stereoselective syntheses of 3-mercaptoproline derivatives protected for solid phase
peptide synthesis - PubMed [pubmed.ncbi.nim.nih.gov]

14. organic-synthesis.com [organic-synthesis.com]

15. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
16. Khan Academy [khanacademy.org]

17. youtube.com [youtube.com]

18. data.epo.org [data.epo.org]

19. Pinner reaction - Wikipedia [en.wikipedia.org]

20. Recent trends in ring opening of epoxides with sulfur nucleophiles - PubMed
[pubmed.ncbi.nim.nih.gov]

21. jk-sci.com [jk-sci.com]

© 2026 BenchChem. All rights reserved. 14 /16 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11785401/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11785401/
https://www.mdpi.com/1422-0067/25/20/11158
https://scispace.com/papers/pyrrolidines-as-chiral-auxiliaries-4itk4vdihl
https://pubs.rsc.org/en/content/articlelanding/2014/ra/c3ra44193h
https://pubs.rsc.org/en/content/articlelanding/2014/ra/c3ra44193h
https://pubs.rsc.org/en/content/articlelanding/2014/ra/c3ra44193h
https://pubmed.ncbi.nlm.nih.gov/10813966/
https://pubmed.ncbi.nlm.nih.gov/10813966/
https://pubmed.ncbi.nlm.nih.gov/10813966/
https://pubs.rsc.org/en/content/articlelanding/2020/qi/c9qi01103j
https://pubs.rsc.org/en/content/articlelanding/2020/qi/c9qi01103j
https://pubs.rsc.org/en/content/articlelanding/2020/qi/c9qi01103j
https://www.tandfonline.com/doi/pdf/10.1271/bbb.65.973
https://pubmed.ncbi.nlm.nih.gov/11388485/
https://pubmed.ncbi.nlm.nih.gov/11388485/
https://pubs.acs.org/doi/10.1021/jo991461%2B
https://en.wikipedia.org/wiki/Mitsunobu_reaction
https://www.organic-chemistry.org/namedreactions/mitsunobu-reaction.shtm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9609662/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9609662/
https://pubmed.ncbi.nlm.nih.gov/8897095/
https://pubmed.ncbi.nlm.nih.gov/8897095/
https://organic-synthesis.com/mitsunobu-reaction/
https://www.chemistrysteps.com/ring-opening-reactions-of-epoxides/
https://www.khanacademy.org/science/organic-chemistry/alcohols-ethers-epoxides-sulfides/ring-opening-reactions-epoxides/v/ring-opening-reactions-of-epoxides-strong-nucleophiles
https://www.youtube.com/watch?v=VVkMyzZdstc
https://data.epo.org/publication-server/rest/v1.2/patents/EP0713866NWA1/document.pdf
https://en.wikipedia.org/wiki/Pinner_reaction
https://pubmed.ncbi.nlm.nih.gov/29138964/
https://pubmed.ncbi.nlm.nih.gov/29138964/
https://www.jk-sci.com/blogs/name-reaction/pinner-reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 22. pubs.acs.org [pubs.acs.org]
e 23. Pinner Reaction [organic-chemistry.org]

o 24, Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active
Compounds - PMC [pmc.ncbi.nim.nih.gov]

o 25. A Lewis acid-promoted Pinner reaction - PMC [pmc.ncbi.nim.nih.gov]
e 26. m.youtube.com [m.youtube.com]
e 27. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

o To cite this document: BenchChem. [Introduction: The Significance of Thiol-Functionalized
Chiral Pyrrolidines]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b566795/docs#introduction-the-significance-of-thiol-
functionalized-chiral-pyrrolidines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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